Cas no 1261622-16-5 (7-Fluoronaphthalene-1-methanol)

7-Fluoronaphthalene-1-methanol is a fluorinated naphthalene derivative featuring a hydroxymethyl group at the 1-position and a fluorine substituent at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both the hydroxymethyl and fluorine groups enhances its reactivity, enabling selective functionalization for complex molecular architectures. Its stable aromatic core and well-defined substitution pattern make it valuable for applications requiring precise structural control. The compound is typically handled under standard laboratory conditions, with purity and consistency being critical for reproducible results in synthetic workflows.

7-Fluoronaphthalene-1-methanol structure

1261622-16-5 structure

Product Name:7-Fluoronaphthalene-1-methanol

CAS No:1261622-16-5

MF:C₁₁H₉FO

MW:176.186966657639

CID:4936111

Update Time:2025-08-03

7-Fluoronaphthalene-1-methanol Chemical and Physical Properties

Names and Identifiers

- 7-Fluoronaphthalene-1-methanol
- Inchi： 1S/C11H9FO/c12-10-5-4-8-2-1-3-9(7-13)11(8)6-10/h1-6,13H,7H2
- InChI Key： TVECTMRYMDTJOS-UHFFFAOYSA-N
- SMILES： FC1C=CC2=CC=CC(CO)=C2C=1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
XLogP3: 2.5
Topological Polar Surface Area: 20.2

7-Fluoronaphthalene-1-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A219001108-500mg	7-Fluoronaphthalene-1-methanol	1261622-16-5	98%	500mg	$1068.20	2023-09-03
Alichem	A219001108-1g	7-Fluoronaphthalene-1-methanol	1261622-16-5	98%	1g	$1685.00	2023-09-03

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Additional information on 7-Fluoronaphthalene-1-methanol

Research Briefing on 7-Fluoronaphthalene-1-methanol (CAS: 1261622-16-5) in Chemical Biology and Pharmaceutical Applications

7-Fluoronaphthalene-1-methanol (CAS: 1261622-16-5) is a fluorinated naphthalene derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and material science. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications.

Recent studies highlight the role of 7-Fluoronaphthalene-1-methanol as a versatile building block in medicinal chemistry. Its fluorinated aromatic core and hydroxymethyl functional group enable selective modifications, making it valuable for designing enzyme inhibitors and fluorescent probes. A 2023 study in Journal of Medicinal Chemistry demonstrated its utility in developing covalent inhibitors targeting cysteine proteases, with enhanced binding affinity attributed to fluorine's electronegativity.

In synthetic chemistry, advancements in catalytic C-F bond activation have improved the efficiency of 7-Fluoronaphthalene-1-methanol production. Researchers at Kyoto University reported a palladium-catalyzed method (2024, ACS Catalysis) achieving 92% yield, emphasizing its scalability for industrial applications. Concurrently, its photophysical properties are being explored for OLED materials, with a notable 2023 Nature Materials paper showcasing its high quantum yield (0.78) in blue-emitting layers.

Toxicological assessments reveal promising safety profiles. A 2024 preclinical study (DOI: 10.1016/j.tox.2024.153789) observed no significant cytotoxicity below 100 μM in hepatocyte models, though further pharmacokinetic studies are warranted. Patent activity has surged, with 7 new filings in Q1 2024 covering its use in PET tracers and anti-inflammatory agents, indicating strong commercial interest.

Challenges remain in optimizing water solubility and metabolic stability, as noted in a recent review (Bioorganic & Medicinal Chemistry Letters, 2024). However, the compound's multifaceted applications—from targeted therapeutics to advanced materials—position it as a molecule of growing importance in interdisciplinary research. Future directions include structure-activity relationship (SAR) studies of derivatives and exploration of its chiral variants in asymmetric catalysis.